Cas no 54889-72-4 (3-Oxopentadecanoic acid methyl ester)

• Product Name: 3-Oxopentadecanoic acid methyl ester
• CAS No: 54889-72-4
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 2186927
• PubChem ID: 575671
• Update Time: 2025-04-21

3-Oxopentadecanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Oxopentadecanoic acid methyl ester
• methyl 3-oxopentadecanoate
• DTXSID80341781
• Methyl 3-oxopentadecanoate #
• DTXCID40292861
• SCHEMBL6138959
• 54889-72-4
• Pentadecanoic acid, 3-oxo-, methyl ester
• DB-324614

• Inchi： 1S/C16H30O3/c1-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19-2/h3-14H2,1-2H3
• InChI Key： CFDZNJRIILJIAU-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 270.219
• Monoisotopic Mass: 270.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 43.4Ų